Cas no 2411318-37-9 (N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide)

N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide is a specialized organic compound featuring a pyrazole core linked to a propenamide moiety via a benzyl bridge. Its molecular structure incorporates both a dimethylpyrazole group and an isopropoxy-substituted phenyl ring, contributing to its potential utility in agrochemical or pharmaceutical research. The compound’s distinct structural features, including the presence of an acrylamide group, suggest reactivity suitable for further derivatization or polymerization applications. Its well-defined synthetic pathway and stability under standard conditions make it a candidate for exploratory studies in targeted chemical synthesis. The compound’s purity and consistency are critical for reproducible experimental outcomes.
N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide structure
2411318-37-9 structure
Product Name:N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide
CAS No:2411318-37-9
MF:C18H23N3O2
MW:313.394124269485
CID:5358649
Update Time:2025-06-13

N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3837686575
    • N-(1,4-dimethyl-1H-pyrazol-3-yl)-N-{[4-(propan-2-yloxy)phenyl]methyl}prop-2-enamide
    • N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide
    • Inchi: 1S/C18H23N3O2/c1-6-17(22)21(18-14(4)11-20(5)19-18)12-15-7-9-16(10-8-15)23-13(2)3/h6-11,13H,1,12H2,2-5H3
    • InChI Key: JZDGDDHEKOFMSA-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C=CC(=CC=1)CN(C(C=C)=O)C1C(C)=CN(C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 405
  • XLogP3: 3.1
  • Topological Polar Surface Area: 47.4

N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26597885-0.05g
N-(1,4-dimethyl-1H-pyrazol-3-yl)-N-{[4-(propan-2-yloxy)phenyl]methyl}prop-2-enamide
2411318-37-9 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide

Research Brief on N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide (CAS: 2411318-37-9)

Recent studies on the compound N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide (CAS: 2411318-37-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention due to its promising pharmacological properties, particularly in targeting specific biological pathways involved in inflammatory and oncogenic processes.

The synthesis and characterization of 2411318-37-9 have been detailed in recent publications, emphasizing its stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. These foundational studies are critical for ensuring the reproducibility of subsequent pharmacological evaluations.

In vitro and in vivo studies have demonstrated that N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide exhibits significant inhibitory effects on key enzymes and receptors implicated in disease pathways. For instance, its interaction with cyclooxygenase-2 (COX-2) and specific kinase targets suggests potential applications in anti-inflammatory and anti-cancer therapies. Mechanistic insights reveal that the compound modulates cellular signaling cascades, leading to reduced proliferation and enhanced apoptosis in malignant cells.

Further investigations into the pharmacokinetics and toxicological profile of 2411318-37-9 are underway, with preliminary data indicating favorable absorption and distribution properties. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translational development of this compound.

The growing body of research on N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide underscores its therapeutic promise. Continued exploration of its structure-activity relationships (SAR) and optimization of its pharmacological properties will be essential for advancing it into clinical trials. This compound represents a compelling example of how chemical innovation can drive progress in biomedicine.

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